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Compound of Interest

Compound Name:
3-(Bromomethyl)-2-iodobenzoic

acid

CAS No.: 920759-98-4

Cat. No.: B14187562

Get Quote

Executive Summary & Nomenclature Clarification
In drug development and complex organic synthesis, the precise identification of building

blocks is paramount. While this guide addresses the inquiry regarding 3-(Bromomethyl)-2-
iodobenzoic acid, a rigorous cross-reference of the CAS registry number 750585-99-0 reveals

it definitively corresponds to its structural isomer: 3-Bromo-2-iodo-5-methylbenzoic acid. To

uphold scientific integrity and ensure accurate experimental outcomes, this whitepaper

characterizes the validated structure of CAS 750585-99-0[1], a highly versatile

polyhalogenated aromatic scaffold. This compound serves as a critical linchpin in orthogonal

cross-coupling strategies, enabling the modular assembly of complex biaryl and heterocyclic

active pharmaceutical ingredients (APIs).

Physicochemical Properties
Understanding the baseline properties of CAS 750585-99-0 is essential for predicting its

solubility, reactivity, and behavior during chromatographic purification[2].

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b14187562#bc-rfq
https://www.benchchem.com/product/b14187562/docs?utm_src=pdf-body#advanced-technical-guide-orthogonal-reactivity-and-applications-of-cas-750585-99-0
https://www.benchchem.com/product/b14187562/docs?utm_src=pdf-body#advanced-technical-guide-orthogonal-reactivity-and-applications-of-cas-750585-99-0
https://www.chembk.com/cn/chem/3-bromo-2-iodo-5-methylbenzoic%20acid
https://www.bldpharm.com/products/750585-99-0.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14187562?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

IUPAC Name 3-Bromo-2-iodo-5-methylbenzoic acid

CAS Registry Number 750585-99-0

Molecular Formula

C

H

BrIO

Molecular Weight 340.94 g/mol

Hydrogen Bond Donors 1

Hydrogen Bond Acceptors 2

Rotatable Bonds 1

Physical State Solid (Crystalline Powder)

Structural Analysis & Reactivity Profile
As an Application Scientist, I approach CAS 750585-99-0 not just as a static molecule, but as a

programmable synthetic template. Its immense value in medicinal chemistry lies in its

orthogonal reactivity:

C2-Iodo Bond: The carbon-iodine bond has a relatively low bond dissociation energy (~65

kcal/mol). It is highly susceptible to rapid oxidative addition by Palladium(0) species under

mild thermal conditions.

C3-Bromo Bond: The carbon-bromine bond is significantly stronger (~81 kcal/mol). It

remains inert during low-temperature C-I couplings, acting as a reserved functional handle

for downstream derivatization.

C1-Carboxylic Acid: Acts as a directing group for ortho-metalation or can be converted into

amides/esters for structural elaboration.
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Fig 1. Orthogonal cross-coupling workflow exploiting C-I vs C-Br reactivity in CAS 750585-99-0.

Experimental Protocol: Self-Validating
Chemoselective Suzuki-Miyaura Coupling
The primary failure mode in polyhalogenated cross-couplings is the loss of chemoselectivity,

leading to statistical mixtures of mono- and di-coupled products. By strictly controlling the

temperature and utilizing a sterically unhindered catalyst, we thermodynamically favor insertion

into the weaker C-I bond. This methodology is grounded in established .

Step-by-Step Methodology:

Degassing: In a Schlenk flask, dissolve 3-Bromo-2-iodo-5-methylbenzoic acid (1.0 equiv)

and the target arylboronic acid (1.05 equiv) in a Toluene/Ethanol (4:1 v/v) mixture. Degas via

three freeze-pump-thaw cycles.

Causality: Oxygen heavily poisons the Pd(0) catalyst and promotes unwanted

homocoupling of the boronic acid.

Base Addition: Add a 2M aqueous Na

CO

solution (2.0 equiv) and degas for an additional 10 minutes via argon sparging.

Causality: Aqueous base is mandatory to convert the boronic acid into a reactive, electron-

rich boronate complex, which is required for the transmetalation step.

Catalyst Introduction: Add Pd(PPh

)
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(0.05 equiv) under a positive flow of argon.

Causality: Adding the catalyst last prevents premature decomposition before the active

catalytic cycle is fully assembled.

Controlled Heating: Heat the reaction strictly to 60°C for 4-6 hours.

Causality: 60°C provides enough thermal energy to overcome the activation barrier for C-I

oxidative addition, but is insufficient to break the C-Br bond, ensuring >95%

chemoselectivity.

Work-up & Isolation: Cool to room temperature, acidify with 1M HCl to pH 2-3 (to protonate

the carboxylate), extract with Ethyl Acetate, dry over MgSO

, and concentrate.

In-Process Control (IPC) & Self-Validation: A robust protocol must be a self-validating system.

Before proceeding to the next synthetic step, perform an LC-MS analysis on the isolated

intermediate.

Validation Criterion: The mass spectrum must exhibit a distinct 1:1 isotopic doublet pattern

(M and M+2 peaks). This equal-intensity doublet is the definitive isotopic signature of a

single bromine atom (

Br and

Br). If this doublet is absent, the C-Br bond has been compromised (indicating over-
coupling), and the reaction temperature must be recalibrated downward.

Mechanistic Causality: The Catalytic Cycle
To deeply understand the protocol, one must visualize the catalytic engine driving it. The

selectivity is entirely dictated by the first step of the cycle: Oxidative Addition.
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Fig 2. Pd-catalyzed cycle highlighting rapid oxidative addition selectively at the C-I bond.

Downstream Applications in Drug Development
Once the C2 position is functionalized, the remaining C3-Br bond can be activated under

harsher conditions (e.g., 100°C with Pd(dppf)Cl
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and Cs

CO

) for secondary Suzuki couplings or Buchwald-Hartwig aminations. This makes CAS 750585-
99-0 an invaluable starting material for synthesizing:

Sterically Hindered Biaryls: Found in modern kinase inhibitors and allosteric modulators.

Fused Heterocycles: The adjacent carboxylic acid and functionalized C2/C3 positions can be

cyclized into indazoles, quinolinones, or benzoxazoles, which are privileged scaffolds in

medicinal chemistry.

Safety, Handling, and Storage
As with all halogenated aromatic acids, strict laboratory safety protocols must be observed[3]:

Storage: Store at room temperature (15-25°C) in a tightly sealed, light-resistant container.

Prolonged exposure to ambient UV light can induce radical cleavage of the sensitive C-I

bond, leading to degradation and iodine release (evidenced by a purple/brown discoloration

of the powder).

Handling: Handle exclusively within a certified fume hood. Wear standard personal protective

equipment (PPE), including nitrile gloves and splash goggles, as the compound may cause

respiratory and dermal irritation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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